1-(3,4-Difluorophenyl)-3-phenylurea

• IUPAC Name: 1-(3,4-difluorophenyl)-3-phenylurea
• InChI: InChI=1S/C13H10F2N2O/c14-11-7-6-10(8-12(11)15)17-13(18)16-9-4-2-1-3-5-9/h1-8H,(H2,16,17,18)
• InChI Key: MCPINGKPGHHIDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H10F2N2O
• Molecular Weight: 248.23 g/mol

Description

1-(3,4-Difluorophenyl)-3-phenylurea is an organic compound characterized by the presence of both difluorophenyl and phenyl groups attached to a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Difluorophenyl)-3-phenylurea typically involves the reaction of 3,4-difluoroaniline with phenyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or toluene. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-Difluorophenyl)-3-phenylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like bromine or chlorinating agents like thionyl chloride.

Major Products Formed

Oxidation: Formation of corresponding nitro or hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

1-(3,4-Difluorophenyl)-3-phenylurea has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for drug development.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3,4-Difluorophenyl)-3-phenylurea involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. For example, it may act as an inhibitor of specific kinases or proteases, disrupting cellular signaling pathways and leading to therapeutic outcomes.

Comparison with Similar Compounds

Similar Compounds

• 1-(2,4-Difluorophenyl)-3-phenylurea
• 1-(3,4-Difluorophenyl)-3-nitropropan-1-one
• 1-(3,4-Difluorophenyl)piperidin-4-one

Uniqueness

1-(3,4-Difluorophenyl)-3-phenylurea is unique due to its specific substitution pattern on the aromatic rings, which can influence its reactivity and biological activity. The presence of both difluorophenyl and phenyl groups provides a distinct electronic environment, making it a valuable compound for various applications.